(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C19H11NO5/c21-18-14-6-5-13(24-19(22)15-4-2-8-23-15)10-16(14)25-17(18)9-12-3-1-7-20-11-12/h1-11H/b17-9-
• InChI Key: XVKCNDXOTHNMFH-MFOYZWKCSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC(=CN=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C19H11NO5
• Molecular Weight: 333.3 g/mol

Description

(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C19H11NO5 and its molecular weight is 333.299. The purity is usually 95%.
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Scientific Research Applications

Coordination Polymers and Porous Materials

Research demonstrates the utility of related pyridine and furan derivatives in synthesizing coordination polymers with diverse structures and functional properties. For example, coordination polymers containing pyridine derivatives have been explored for their water sorption, selective dye adsorption, and luminescent properties (Dey et al., 2016). These materials exhibit porous nature and can selectively adsorb certain molecules, highlighting their potential in gas storage, separation processes, and sensing applications.

Synthetic Approaches to Furan Derivatives

In organic synthesis, furan derivatives, akin to the (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate, serve as key intermediates. The multicomponent reactions involving imidazo[1,5-a]pyridine carbenes with aldehydes and dimethyl acetylenedicarboxylate or allenoates offer a straightforward approach to fully substituted furans (Pan et al., 2010). These methodologies provide access to furan derivatives not easily attainable by other means, underscoring the versatility of pyridine and furan moieties in organic synthesis.

Luminescent Materials

The development of luminescent materials utilizing zinc coordination polymers, where pyridine and furan derivatives act as ligands, demonstrates the potential of these compounds in optical applications. For instance, certain zinc coordination polymers exhibit selective luminescence sensing of iron(III) ions and have been studied for their selective absorption of dyes (Hu et al., 2015). These findings suggest the utility of pyridine and furan-based ligands in creating functional materials for sensing and environmental remediation.